N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-4-(N-butyl-N-methylsulfamoyl)benzamide

• IUPAC Name: N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-[butyl(methyl)sulfamoyl]benzamide
• InChI: InChI=1S/C18H19BrN4O4S2/c1-3-4-11-23(2)29(25,26)13-7-5-12(6-8-13)16(24)20-18-22-21-17(27-18)14-9-10-15(19)28-14/h5-10H,3-4,11H2,1-2H3,(H,20,22,24)
• InChI Key: UAOLSTMGYNVOKG-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC=C(S3)Br
• Molecular Formula: C18H19BrN4O4S2
• Molecular Weight: 499.4 g/mol

Description

N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-4-(N-butyl-N-methylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C18H19BrN4O4S2 and its molecular weight is 499.4. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Compounds with 1,3,4-oxadiazole and thiophene structures have been extensively researched for their anticancer properties. A study by Ravinaik et al. (2021) designed and synthesized a series of compounds with these structural features and evaluated their anticancer activity against four cancer cell lines. Some of these compounds exhibited moderate to excellent anticancer activity, with certain derivatives showing higher activities than the reference drug, etoposide (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).

Antibacterial and Antioxidant Activities

Derivatives of 1,3,4-oxadiazole and thiophene have also been investigated for their antibacterial and antioxidant properties. Karanth et al. (2019) synthesized 4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives and found that some compounds exhibited good antibacterial activity against Staphylococcus aureus, as well as potent antioxidant activity (Karanth, Narayana, Sarojini, Kumar, & Byrappa, 2019).

Corrosion Inhibition

Another significant application of 1,3,4-oxadiazole derivatives is in the field of corrosion inhibition. Ammal et al. (2018) synthesized 1,3,4-oxadiazole derivatives and assessed their ability to inhibit corrosion of mild steel in sulphuric acid. The study concluded that these compounds act as effective corrosion inhibitors, forming a protective layer on the mild steel surface (Ammal, Prajila, & Joseph, 2018).

Anti-tubercular Activity

Compounds containing 1,3,4-oxadiazole have been synthesized and evaluated for their anti-tubercular activity. Dighe et al. (2012) reported on the synthesis of novel compounds with potential anti-tubercular properties against Mycobacterium tuberculosis H37Rv strain, highlighting the therapeutic potential of these compounds in treating tuberculosis (Dighe, Mahajan, Maste, & Bhat, 2012).